Cas no 2034259-19-1 (3-(3-fluoro-4-methylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide)

• Product Name: 3-(3-fluoro-4-methylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide
• CAS No: 2034259-19-1
• MF: C₂₁H₂₅FN₂O₂
• MW: 356.4338
• CID: 5348175
• Update Time: 2025-11-01

3-(3-fluoro-4-methylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-methylphenyl)-N-[oxan-4-yl(pyridin-3-yl)methyl]propanamide
• 3-(3-fluoro-4-methylphenyl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)propanamide
• 3-(3-fluoro-4-methylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide

• Inchi： 1S/C21H25FN2O2/c1-15-4-5-16(13-19(15)22)6-7-20(25)24-21(17-8-11-26-12-9-17)18-3-2-10-23-14-18/h2-5,10,13-14,17,21H,6-9,11-12H2,1H3,(H,24,25)
• InChI Key： FHURAKWAIRVYIG-UHFFFAOYSA-N
• SMILES： FC1=C(C([H])([H])[H])C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])C(N([H])C([H])(C1=C([H])N=C([H])C([H])=C1[H])C1([H])C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 442
• XLogP3: 3
• Topological Polar Surface Area: 51.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(3-fluoro-4-methylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide

Introduction to 3-(3-fluoro-4-methylphenyl)-N-[(oxan-4-ylpyridin-3-yl)methyl]propanamide (CAS No: 2034259-19-1)

3-(3-fluoro-4-methylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2034259-19-1, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key features that make it particularly interesting for medicinal chemists and biologists.

The presence of a fluoro substituent at the 3-position of the phenyl ring is a critical aspect of this molecule. Fluorinated aromatic compounds are well-known for their enhanced metabolic stability, improved bioavailability, and altered electronic properties, which can significantly influence their pharmacokinetic and pharmacodynamic profiles. In particular, the fluorine atom can increase the lipophilicity of the molecule, facilitating better penetration across biological membranes. This characteristic is highly valued in the design of drugs that require systemic action.

The second key feature of this compound is the oxan-4-yl moiety, which is an oxygen-containing heterocycle. Oxanes, such as tetrahydropyranes, are commonly used in pharmaceuticals due to their ability to enhance solubility and reduce toxicity. The incorporation of an oxan-4-yl group into the molecular framework can also contribute to steric hindrance, potentially influencing binding interactions with biological targets. This structural element is particularly relevant in the design of molecules that require precise fitting within active sites of enzymes or receptors.

Besides these two prominent features, the presence of a pyridin-3-yl group further enhances the complexity and potential utility of this compound. Pyridine derivatives are widely recognized for their role as bioisosteres, capable of substituting other heterocyclic or aromatic systems while maintaining or even improving biological activity. The specific positioning of the pyridin-3-yl group at the N-terminal part of the molecule suggests potential interactions with nucleophilic centers in biological targets, which could be exploited for therapeutic purposes.

The overall structure of 3-(3-fluoro-4-methylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide suggests a molecule with multiple points of interaction with biological systems. This makes it a versatile scaffold for medicinal chemists to explore various therapeutic avenues. The combination of lipophilicity provided by the fluoro-substituted phenyl ring, solubility-enhancing properties of the oxan ring, and potential hydrogen bonding capabilities through the pyridine nitrogen offers a rich ground for structural optimization.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs), which are often involved in critical biological processes and are challenging targets for drug development. The unique structural features of this compound make it a potential candidate for interfering with PPIs. Specifically, the combination of hydrophobic and hydrophilic regions could allow it to disrupt protein interfaces effectively. This concept aligns with current trends in drug discovery towards targeting less conventional but equally important therapeutic areas.

The synthesis and characterization of this compound have been subjects of extensive research. Advanced synthetic methodologies have been employed to construct its complex framework while maintaining high purity standards. Techniques such as cross-coupling reactions, nucleophilic substitutions, and ring-forming reactions have been crucial in achieving the desired structure. The successful synthesis not only demonstrates the synthetic prowess but also opens up possibilities for further derivatization and optimization.

Evaluation of the pharmacological properties of 3-(3-fluoro-4-methylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide has begun to reveal its potential as a pharmacophore. Initial studies have focused on its interaction with various biological targets relevant to human health conditions. The compound has shown promise in preliminary assays where it demonstrated modulatory effects on key enzymes and receptors. These findings are encouraging and warrant further investigation into its mechanism of action.

The development of new drugs often involves rigorous testing to ensure safety and efficacy before they can be translated into clinical use. For compounds like 3-(3-fluoro-4-methylphenyl)-N-[(oxan-4-yll)(pyridin-l-l)methyl]propanamide, this translates into comprehensive toxicological studies and preclinical trials. These studies are essential to understand how the compound behaves in vivo and to identify any potential side effects or adverse reactions. The results from these studies will guide subsequent clinical development efforts.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound might interact with biological targets at an atomic level. By simulating these interactions computationally, researchers can gain insights into binding affinities, enzyme kinetics, and other critical parameters without conducting extensive experimental work upfront. This approach accelerates the drug discovery process significantly.

The future prospects for 3-(3-fluoro-l-methylphenyl)-N-[(* oxan-l -ytl)(pyridin-l l)methyl]propanamide look promising given its unique structural features and initial pharmacological activity observed thus far. Further research is warranted to fully elucidate its therapeutic potential across various disease models. Collaborative efforts between synthetic chemists, biologists, pharmacologists, and computational scientists will be crucial in realizing this goal.